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Compound of Interest

Compound Name: Redta

CAS No.: 62201-26-7

Cat. No.: B1230212

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The following information is based on publicly available data from clinical trials and

scientific literature regarding the investigational drug Retatrutide. The user's original query for

"Redta" yielded no relevant results for a therapeutic agent; based on the query's context and

the similarity of the names, this document addresses "Retatrutide." Retatrutide is an

experimental drug and is not approved for public use by regulatory agencies like the FDA.[1]

Executive Summary
Retatrutide (LY3437943) is an investigational synthetic peptide and a first-in-class triple-

hormone receptor agonist being developed by Eli Lilly and Company.[2] It is engineered to

simultaneously activate the glucagon-like peptide-1 (GLP-1), glucose-dependent insulinotropic

polypeptide (GIP), and glucagon (GCG) receptors.[3][4][5][6] This tri-agonist mechanism offers

a multi-faceted approach to treating metabolic disorders, primarily obesity and type 2 diabetes

mellitus (T2DM).[3][5] Clinical trial data have demonstrated unprecedented levels of weight loss

and significant improvements in glycemic control and other cardiometabolic markers.[7][8][9]

The molecule is structured as a synthetic peptide coupled to a fatty diacid moiety, which
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extends its half-life to approximately six days, making it suitable for once-weekly subcutaneous

administration.[5]

Core Mechanism of Action: Tri-Receptor Agonism
Retatrutide's unique therapeutic profile stems from its ability to concurrently engage three

distinct G protein-coupled receptors (GPCRs) that are central to metabolic regulation.[3][5][10]

The binding to these receptors initiates a cascade of intracellular signaling events, primarily

elevating intracellular cyclic AMP (cAMP) levels and activating downstream protein kinase

cascades, which in turn modulate gene expression and physiological responses.[3] The novelty

of this approach lies in the synergistic and balanced effects of activating pathways that, in

isolation, might have opposing actions.[11][12]

Glucose-Dependent Insulinotropic Polypeptide Receptor (GIPR) Agonism: Retatrutide

exhibits potent activity at the GIPR.[3] GIP is an incretin hormone that enhances glucose-

dependent insulin secretion from pancreatic β-cells.[13][14] Its activity also influences

adipose tissue metabolism and may play a role in central appetite regulation.[5][14]

Glucagon-Like Peptide-1 Receptor (GLP-1R) Agonism: Similar to established incretin

mimetics, Retatrutide's action on the GLP-1R is critical.[11] This activation stimulates insulin

secretion during hyperglycemia, suppresses the release of glucagon, slows gastric emptying

to promote satiety, and acts on hypothalamic and brainstem centers to reduce appetite and

food cravings.[11][13][14][15]

Glucagon Receptor (GCGR) Agonism: The most distinctive feature of Retatrutide is its

agonism at the glucagon receptor.[4][12] While glucagon is traditionally known to raise blood

glucose levels, its activation in the context of simultaneous GIPR and GLP-1R agonism

contributes beneficially to the overall metabolic effect.[12] GCGR activation increases energy

expenditure, promotes lipolysis (breakdown of fat) in adipose tissue, enhances lipid oxidation

in the liver, and can reduce hepatic fat content.[11][12][15] The potent insulinotropic effects

of GIP and GLP-1 are believed to balance the potential hyperglycemic action of glucagon

activation.[4][12]

The combined result of this tri-agonism is a powerful, synergistic effect on weight loss and

metabolic control that exceeds the efficacy of single or dual-agonist therapies.[10][13]
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Signaling Pathway and Physiological Effects
Upon binding to their respective receptors in various tissues, Retatrutide triggers signaling

cascades that lead to a coordinated, systemic improvement in metabolic homeostasis.[3]

Key Physiological Effects:

Pancreas: Enhances glucose-stimulated insulin secretion from β-cells while modulating

glucagon secretion from α-cells, leading to improved glycemic control.[13]

Central Nervous System: Acts on receptors in the hypothalamus and brainstem to

significantly reduce appetite and increase feelings of fullness (satiety).[3][13]

Adipose Tissue & Liver: Promotes the breakdown of lipids (lipolysis) and increases the

body's overall energy expenditure.[11][12] It also leads to a marked reduction in liver fat

content.[11][16]

Stomach: Slows gastric emptying, which contributes to prolonged satiety and reduced caloric

intake.[11]

Below is a diagram illustrating the high-level signaling pathway of Retatrutide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1230212?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230212?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

